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Compound Focus: 2-Pentadecanone

CAS No.: 2345-28-0

Cat. No.: S573501

Solubility Profile of 2-Pentadecanone

The table below summarizes the key physical and solubility properties of 2-Pentadecanone essential for

experimental design.

Property Value | Description Source
Chemical Formula C15H300 [1]112]
Molecular Weight 226.4 g/mol [1]1[2]
Physical Form White to waxy mass or crystalline leaves [1]
Melting Point 39°C-41°C [1] [2]
Water Solubility 0.47 mg/L @ 25°C (estimated) [2]
LogP 6.072 (estimated) [2]
Solubility in Organic Soluble in alcohol, propylene glycol, and oils; insoluble in [1]
Solvents water.

Formulation and Solubilization Strategies
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Given its hydrophobic nature, 2-Pentadecanone requires specific formulation approaches for use in aqueous

experimental systems.

Strategy

Recommended Solvents
& Vehicles

Example Protocol from Literature

Organic Solvents

Aqueous
Suspensions with
Surfactants

Co-solvency

Ethanol, acetone,
methylene chloride, oils.

5% Tween 20 [4], B-
Cyclodextrin [5].

Mixtures of water-miscible
solvents (e.g., ethanol)
with water or buffer.

For in vitro larvicidal assays, 2-Pentadecanone was
dissolved in methylene chloride or acetone to
create stock solutions [3].

For oral administration in a rat model, 2-
Pentadecanone was prepared in 5% Tween 20 (5
mL/kg) to form a stable suspension [4].

A common approach is to first dissolve the
compound in a small volume of a pure organic
solvent, then gradually add the aqueous phase
while mixing to achieve the desired final
concentration.

Experimental Protocol: Administering 2-Pentadecanone
in an Animal Model

This protocol is adapted from a published study on the gastroprotective effects of 2-Pentadecanone in rats

[4].
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[Start: Prepare 2-Pentadecanone Suspensiora

Vehicle Preparation:
Prepare a 5% (v/v) Tween 20 solution in purified water.

'

Suspension Formulation:
Add 2-Pentadecanone to the vehicle.
Vortex and/or sonicate to achieve a homogeneous suspension.

'

Animal Dosing:
Administer via oral gavage.
Typical dose: 10-20 mg/kg body weight.

'

Ulcer Induction & Analysis:
After 1 hour, induce gastric ulcers.
Sacrifice animals and collect stomachs for analysis.

Click to download full resolution via product page

Frequently Asked Questions (FAQS)

Q1: The suspension of 2-Pentadecanone in Tween 20 precipitates quickly. How can I improve its

stability?

e Answer: Ensure vigorous vortexing or sonication immediately before administration. Consider using a
magnetic stirrer for continuous mixing during dosing. For cell culture work, alternative solvents like

DMSO might be more appropriate, but ensure the final DMSO concentration is non-cytotoxic (typically
<0.1-1%).

Q2: How can I confirm the concentration of 2-Pentadecanone in my final experimental solution?
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e Answer: After preparing your suspension or solution, use analytical techniques like Gas
Chromatography-Mass Spectrometry (GC-MS) to verify the concentration. This is particularly
important for suspensions where the compound is not fully dissolved [5].

Q3: Is 2-Pentadecanone safe to handle?

e Answer: An acute toxicity study in rats showed that a single oral dose of 300 mg/kg did not cause
mortality or significant signs of toxicity, suggesting a good safety profile for experimental use at lower
doses [4]. However, always refer to the compound's Safety Data Sheet (SDS) and follow standard
laboratory safety protocols.

Troubleshooting Guide

Problem Possible Cause Solution

Poor Solubility in Low HLB of Switch to a different solvent (e.g., propylene glycol) or

Vehicle surfactant; incorrect use a blend of surfactants. Pre-dissolve in a minimal
solvent. volume of ethanol before adding to the aqueous

surfactant solution.

Inconsistent Uneven dosing due Standardize the sonication/vortexing time before each

Experimental to compound settling.  use. Consider using a more powerful homogenizer.

Results Validate concentration analytically.

Low Poor dissolution in The use of surfactants like Tween 20 is designed to

Bioavailability the gastrointestinal mitigate this. Literature shows that this formulation was
tract. effective in a rat model [4].

Key Takeaways and Future Perspectives

¢ Solubility Limitation: The very low water solubility of 2-Pentadecanone is its primary formulation
challenge [2].

¢ Proven Strategy: Using aqueous surfactants like 5% Tween 20 is a validated method for creating
administrable suspensions for in vivo studies [4].

¢ Advanced Techniques: For future work, explore advanced techniques like lipid nanoparticles or
amorphous solid dispersions to further enhance solubility and bioavailability for different
application routes [6].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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